Cas no 2138291-07-1 (2-Azabicyclo[2.1.0]pentane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester)

• Product Name: 2-Azabicyclo[2.1.0]pentane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester
• CAS No: 2138291-07-1
• MF: C₁₁H₁₆ClNO₄
• MW: 261.702042579651
• CID: 5260255
• Update Time: 2025-08-04

2-Azabicyclo[2.1.0]pentane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.0]pentane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester

• Inchi： 1S/C11H16ClNO4/c1-11(2,3)17-10(15)13-4-6-7(8(6)13)9(14)16-5-12/h6-8H,4-5H2,1-3H3
• InChI Key： OYFMYIUWOWEGTC-UHFFFAOYSA-N
• SMILES： C12C(C1C(OCCl)=O)CN2C(OC(C)(C)C)=O

Additional information on 2-Azabicyclo[2.1.0]pentane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester

Introduction to 2-Azabicyclo[2.1.0]pentane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2138291-07-1) and Its Emerging Applications in Chemical Biology

2-Azabicyclo[2.1.0]pentane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester, identified by the CAS number 2138291-07-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive bicyclic framework and functionalized side chains. This compound belongs to the class of azabicycloalkanes, which are known for their rigid three-membered nitrogen-containing ring systems, making them valuable scaffolds in medicinal chemistry and drug design. The presence of both dicarboxylic acid and chloromethyl functional groups, along with a tert-butyl ester moiety, provides a rich chemical handle for further derivatization and biological evaluation.

The bicyclic core of this compound imparts exceptional conformational constraints, which can be exploited to develop molecules with high binding affinity and selectivity. Such structural features are particularly advantageous in the design of enzyme inhibitors and receptor modulators. The 5-(chloromethyl) group serves as a versatile electrophile, enabling nucleophilic substitution reactions that can introduce diverse pharmacophores. Meanwhile, the 2-(1,1-dimethylethyl) ester functionality not only stabilizes the molecule but also offers a site for hydrolysis or transesterification, facilitating the synthesis of analogs with tailored properties.

In recent years, there has been growing interest in azabicycloalkanes as privileged structures in drug discovery. Their unique spatial arrangement of atoms can mimic natural product scaffolds or optimize pharmacokinetic profiles. For instance, derivatives of 2-Azabicyclo[2.1.0]pentane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester have been explored as potential inhibitors of proteases and kinases involved in cancer progression. Preliminary studies suggest that modifications at the dicarboxylic acid positions can enhance binding interactions with target proteins, while the chloromethyl group allows for post-synthetic labeling or bioconjugation strategies.

The tert-butyl ester moiety in this compound is particularly noteworthy for its stability under various reaction conditions while still being susceptible to enzymatic or chemical hydrolysis. This feature makes it an ideal candidate for prodrug development or controlled-release formulations. Additionally, the bicyclic framework itself has been shown to improve metabolic stability and reduce systemic toxicity compared to acyclic analogs. These attributes have positioned this compound as a promising building block for next-generation therapeutics.

Recent advances in computational chemistry have further enhanced the utility of this compound in drug design. Molecular docking simulations have revealed that derivatives of CAS No. 2138291-07-1 can effectively bind to pockets on enzymes such as cyclooxygenase-2 (COX-2) and Janus kinases (JAKs). The rigid bicyclic structure ensures optimal positioning of key pharmacophoric elements within the binding site, while the flexible side chains allow for fine-tuning of interactions through structure-based optimization.

The synthetic accessibility of this compound has also contributed to its popularity among medicinal chemists. While multi-step synthetic routes are required to construct the full bicycle system, modern methodologies such as transition-metal-catalyzed cyclizations have streamlined production processes significantly. Furthermore, the presence of multiple functional handles allows for rapid diversification via fragment-based library synthesis or combinatorial approaches.

In conclusion,2-Azabicyclo[2.1.0]pentane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No.2138291-07-1) represents a structurally fascinating and biologically relevant compound with numerous potential applications in chemical biology and drug discovery. Its unique combination of structural rigidity and functional diversity makes it an invaluable tool for developing innovative therapeutics against various diseases.